Cas no 2152358-32-0 (1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one)

• Product Name: 1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one
• CAS No: 2152358-32-0
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6564478
• PubChem ID: 165841112
• Update Time: 2025-11-06

1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one
• 2152358-32-0
• EN300-1592256

• Inchi： 1S/C8H11NO2S/c1-3-4-7(10)6-5-12-9-8(6)11-2/h5H,3-4H2,1-2H3
• InChI Key： MJEJAAZJDBSFQL-UHFFFAOYSA-N
• SMILES： S1C=C(C(=N1)OC)C(CCC)=O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Additional information on 1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one

Comprehensive Overview of 1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one (CAS No. 2152358-32-0)

1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one (CAS No. 2152358-32-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its thiazole ring and methoxy functional group, is part of a growing class of heterocyclic compounds that are increasingly being explored for their versatility in chemical synthesis and material science. Researchers and industry professionals are particularly interested in its role as a building block for more complex molecules, especially in the development of novel materials and bioactive agents.

The chemical structure of 1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one features a butanone moiety attached to a 3-methoxy-1,2-thiazole ring, which contributes to its distinct reactivity and solubility profiles. This combination makes it a valuable intermediate in organic synthesis, particularly in the construction of thiazole-containing derivatives. The presence of the methoxy group further enhances its utility by offering a site for further functionalization, a feature highly sought after in pharmaceutical and agrochemical research.

In the context of current scientific trends, 1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one aligns with the growing demand for sustainable chemistry and green synthesis practices. As industries strive to reduce their environmental footprint, compounds like this are being evaluated for their potential to enable more efficient and eco-friendly synthetic routes. For instance, its application in catalysis and photocatalysis has been explored, with preliminary studies suggesting its role in facilitating reactions under milder conditions, thereby reducing energy consumption.

Another area of interest is the compound's potential in material science, particularly in the development of advanced polymers and electronic materials. The thiazole ring is known for its electron-rich nature, which can impart desirable electronic properties to materials. This has led to investigations into its use in organic semiconductors and conductive polymers, where its ability to modulate electron flow could be harnessed for next-generation devices.

From a commercial perspective, 1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one is gaining traction as a high-value intermediate in the fine chemicals market. Its synthesis and purification processes have been optimized to meet the stringent requirements of industries such as pharmaceuticals, agrochemicals, and specialty chemicals. The compound's stability under various conditions also makes it a reliable choice for large-scale production, further driving its adoption.

In summary, 1-(3-methoxy-1,2-thiazol-4-yl)butan-1-one (CAS No. 2152358-32-0) represents a promising compound with broad applicability across multiple scientific and industrial domains. Its unique structural features, combined with the growing emphasis on sustainable chemistry and advanced materials, position it as a key player in the future of chemical innovation. As research continues to uncover new applications, this compound is likely to remain at the forefront of scientific and commercial interest.